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Compound of Interest

Compound Name: 1-Cyclopentylethanol

Cat. No.: B1203354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 1-
Cyclopentylethanol as a fragrance ingredient. The information is intended to guide

researchers and formulators in evaluating its olfactory properties, performance, and stability in

various fragrance applications.

Introduction
1-Cyclopentylethanol (CAS No. 52829-98-8), also known as α-methylcyclopentanemethanol,

is a secondary alcohol with a molecular formula of C₇H₁₄O.[1][2] Its chemical structure,

featuring a cyclopentyl group attached to an ethanol backbone, suggests potential for unique

olfactory characteristics, making it a candidate for exploration in fragrance formulations.[1]

While not a widely documented fragrance material, its properties and the history of related

cyclopentanol derivatives in perfumery indicate its potential value. This document outlines the

physicochemical properties, potential odor profile, and protocols for evaluating 1-
Cyclopentylethanol for use in fragrance compositions.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Cyclopentylethanol is presented in

Table 1. These properties are crucial for predicting its behavior in fragrance formulations,

including its volatility, solubility, and potential for skin penetration.
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Property Value Source

Molecular Formula C₇H₁₄O [1][2][3]

Molecular Weight 114.19 g/mol [1][2]

CAS Number 52829-98-8 [2][3]

Appearance
Not specified, likely a colorless

liquid

Boiling Point 169-170 °C at 760 mmHg [1]

68 °C at 8 mmHg [1][4]

Vapor Pressure 0.345 mmHg at 25°C [3]

Density 0.911 - 0.937 g/cm³ [3][4]

Refractive Index (n20/D) 1.458 [3][4]

LogP (XLogP3) 1.8 [2][3][5]

Flash Point 71.4 °C [3]

Solubility

Soluble in organic solvents like

ethanol. Limited solubility in

water.

[1]

Olfactory Profile (Inferred)
A specific, documented odor profile for 1-Cyclopentylethanol is not readily available in the

public domain. However, based on the olfactory characteristics of structurally related

cyclopentanol derivatives mentioned in fragrance patents and literature, a potential odor profile

can be inferred. Cyclopentanol itself is described as having fermented, solvent-like, and

alcoholic notes. Derivatives are often described with floral, fruity, and woody characteristics.

For instance, certain cyclopentane derivatives are noted for their fruity and floral scents, with

some even reminiscent of ylang-ylang oil.[6]

Therefore, it is hypothesized that 1-Cyclopentylethanol may possess a complex odor with the

following potential facets:
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Top Notes: A subtle alcoholic, solvent-like lift.

Heart Notes: A combination of green, slightly floral, and fruity nuances.

Base Notes: A mild woody, earthy, or musky character.

It is crucial to perform detailed sensory analysis to establish the actual odor profile.

Application in Fragrance Formulations
1-Cyclopentylethanol can be evaluated as a modifier or a building block in a variety of

fragrance types, including floral, woody, and fruity compositions. Its moderate volatility, as

suggested by its boiling point and vapor pressure, indicates it could function as a heart note,

helping to bridge the transition from top to base notes.

Typical Use Levels: The concentration of a new fragrance ingredient can vary significantly. For

initial evaluation, it is recommended to test 1-Cyclopentylethanol at concentrations ranging

from 0.1% to 5% in a simple fragrance base.[7]

Experimental Protocols
The following protocols are designed to systematically evaluate the suitability of 1-
Cyclopentylethanol as a fragrance ingredient.

Objective: To determine the olfactory profile of 1-Cyclopentylethanol.

Materials:

1-Cyclopentylethanol (97% purity or higher)

Ethanol (perfumer's grade, odorless)

Glass vials

Pipettes

Smelling strips
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Panel of trained sensory evaluators

Procedure:

Prepare a 10% solution of 1-Cyclopentylethanol in ethanol.[8]

Dip a smelling strip into the solution, ensuring it is saturated but not dripping.

Allow the solvent to evaporate for a few seconds.

Present the smelling strip to the sensory panel.

Panelists should evaluate the odor at different time intervals (e.g., immediately, after 5

minutes, 30 minutes, 1 hour, and 4 hours) to assess the different notes (top, middle, base).

Each panelist should describe the odor using standard fragrance terminology.

Compile the descriptions to create a comprehensive odor profile.

Sensory Evaluation Workflow

Objective: To assess the stability of 1-Cyclopentylethanol in a typical fragrance base.

Materials:

1-Cyclopentylethanol

Fragrance base (e.g., 95% ethanol)

Control fragrance without 1-Cyclopentylethanol

Amber glass bottles

Oven, refrigerator, and UV light chamber

Procedure:

Prepare two fragrance solutions: one with 2% 1-Cyclopentylethanol in the ethanol base

and a control without it.
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Divide each solution into four amber glass bottles.

Store the bottles under the following conditions for a period of 4-12 weeks:[9][10]

Room temperature (20-25°C)

Elevated temperature (40°C)

Refrigerated (4°C)

Exposure to UV light (cycled)

At regular intervals (e.g., weekly), evaluate the samples for any changes in color, clarity, and

odor compared to the control and the initial sample.

(Optional) Perform Gas Chromatography-Mass Spectrometry (GC-MS) analysis at the

beginning and end of the study to identify any degradation products.[11]

Sample Preparation

Storage Conditions (4-12 weeks)

Evaluation (Weekly)

Prepare fragrance with 2%
1-Cyclopentylethanol

Room Temperature
(20-25°C)

Elevated Temperature
(40°C)

Refrigerated
(4°C) UV Light Exposure

Prepare control fragrance
(without 1-Cyclopentylethanol)

Odor Assessment Color Assessment Clarity Assessment GC-MS Analysis
(Optional, Initial & Final)

Assess Stability

Click to download full resolution via product page
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Stability Testing Workflow

Objective: To evaluate the longevity (substantivity) of 1-Cyclopentylethanol on the skin.

Materials:

Fragrance solution containing 2% 1-Cyclopentylethanol in ethanol.

Human subjects (volunteers)

Evaluation sheets

Procedure:

Apply a standardized amount (e.g., 0.1 ml) of the fragrance solution to a designated area on

the forearm of each subject.

At specified time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), the subjects or a trained evaluator

should smell the application site.

The intensity of the fragrance should be rated on a predefined scale (e.g., 0-5, where 0 is no

odor and 5 is very strong).

The time at which the fragrance is no longer perceptible is recorded as the longevity.

Compare the results with a control fragrance if applicable.
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Application
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Safety and Regulatory Considerations
Currently, 1-Cyclopentylethanol is not listed as a restricted or prohibited substance by the

International Fragrance Association (IFRA).[12][13] However, as with any new fragrance

ingredient, a thorough safety assessment should be conducted. The available GHS

classification indicates that it is not classified as hazardous.[2] It is recommended to perform a

dermatological assessment, such as a Human Repeat Insult Patch Test (HRIPT), to evaluate

its potential for skin irritation and sensitization before commercial use. For any fragrance

formulation, it is the responsibility of the manufacturer to ensure the safety of the final product.

[14][15]

Conclusion
1-Cyclopentylethanol presents an interesting profile for exploration as a novel fragrance

ingredient. Its physicochemical properties suggest it could perform well as a heart note in

various fragrance compositions. The provided protocols offer a systematic approach to

thoroughly evaluate its olfactory characteristics, stability, and performance. While its exact odor

profile needs to be determined through sensory analysis, the potential for unique floral, fruity,

and woody notes makes it a promising candidate for further research and development in the

field of fragrance creation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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